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Compound of Interest

Compound Name: IR 754 Carboxylic Acid

Cat. No.: B15551816

For Researchers, Scientists, and Drug Development Professionals

Introduction to IR 754 Carboxylic Acid

IR 754 Carboxylic Acid is a near-infrared (NIR) cyanine dye, a class of synthetic polymethine
dyes. Its chemical structure is characterized by two nitrogen-containing heterocyclic rings
joined by a polymethine chain, with a carboxylic acid functional group. This terminal carboxylic
acid is a key feature, enabling covalent conjugation to a variety of biomolecules and surfaces.
The dye's significant absorption and fluorescence in the NIR spectrum (typically around 750
nm) make it a valuable tool in biomedical research, where deep tissue penetration and minimal
autofluorescence are critical.

The primary applications of IR 754 Carboxylic Acid in research are centered on its use as a
fluorescent label for in vivo and in vitro imaging and as a photosensitizer in photodynamic
therapy (PDT). Its utility in these areas is derived from its favorable photophysical properties
and the versatility of its carboxylic acid group for bioconjugation.

Core Applications in Research
Near-Infrared (NIR) Fluorescence Imaging

The NIR window (700-1700 nm) offers significant advantages for biological imaging, including
deeper tissue penetration due to reduced light scattering by biological tissues and lower
autofluorescence from endogenous molecules. IR 754 Carboxylic Acid is designed to operate
within this window, making it an excellent candidate for:
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« In vivo tumor imaging: When conjugated to tumor-targeting moieties such as antibodies or
peptides, IR 754 Carboxylic Acid can be used to visualize tumors deep within living
organisms.

o Cellular imaging: Its fluorescent properties allow for the visualization and tracking of labeled
molecules within cells.

o Drug delivery vehicle tracking: By incorporating the dye into nanoparticles or other drug
delivery systems, researchers can monitor their biodistribution and accumulation at target
sites.

Photodynamic Therapy (PDT)

PDT is a therapeutic modality that uses a photosensitizer, light, and oxygen to induce cell
death. Upon excitation with light of a specific wavelength, the photosensitizer (in this case, IR
754 Carboxylic Acid) transfers energy to molecular oxygen, generating highly reactive oxygen
species (ROS), such as singlet oxygen. These ROS are cytotoxic and can lead to the
destruction of nearby cells, such as cancer cells. The NIR activation of IR 754 Carboxylic Acid
allows for the treatment of deeper-seated tumors than is possible with photosensitizers that
absorb in the visible range.

Bioconjugation and Probe Development

The carboxylic acid group of IR 754 is readily activated to form stable amide bonds with
primary amines on biomolecules like proteins, peptides, and antibodies. This allows for the
creation of targeted fluorescent probes and photosensitizers.

Quantitative Data

The following table summarizes typical photophysical and physicochemical properties of IR 754
Carboxylic Acid. Note that these values can be influenced by the solvent environment and
conjugation to other molecules.
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Property Typical Value
Molecular Weight ~580.5 g/mol
CAS Number 2311980-68-2
Maximum Absorption (Amax) 745 -

 To cite this document: BenchChem. [An In-depth Technical Guide to IR 754 Carboxylic Acid
in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551816#what-is-ir-754-carboxylic-acid-used-for-in-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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